Cas no 32599-11-4 (Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1))

Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1) structure
32599-11-4 structure
Product name:Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
CAS No:32599-11-4
MF:C13H21NO2.CLH
MW:223.31134
CID:323552
PubChem ID:24193884

Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
    • N,N-diethyl-2-(3-methoxyphenoxy)ethanamine,hydrochloride
    • Diaethyl-[2-(3-methoxy-phenoxy)-aethyl]-amin, Hydrochlorid
    • diethyl-[2-(3-methoxy-phenoxy)-ethyl]-amine, hydrochloride
    • NSC159499
    • N,N-Diethyl-2-(3-methoxyphenoxy)ethan-1-amine--hydrogen chloride (1/1)
    • NSC-159499
    • DTXSID40638427
    • 32599-11-4
    • Inchi: InChI=1S/C13H21NO2/c1-4-14(5-2)9-10-16-13-8-6-7-12(11-13)15-3/h6-8,11H,4-5,9-10H2,1-3H3
    • InChI Key: GLCWYODMOJBODV-UHFFFAOYSA-N
    • SMILES: CCN(CCOC1=CC=CC(OC)=C1)CC

Computed Properties

  • Exact Mass: 223.15733
  • Monoisotopic Mass: 259.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 171
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.7
  • LogP: 3.21780

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